Cas no 40432-84-6 (5-Bromoindole-3-acetic Acid)
5-Bromoindole-3-acetic Acid structure
Product Name:5-Bromoindole-3-acetic Acid
CAS No:40432-84-6
MF:C10H8BrNO2
MW:254.080021858215
MDL:MFCD00005637
CID:55222
PubChem ID:24891937
Update Time:2025-04-18
5-Bromoindole-3-acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-Bromo-1H-indol-3-yl)acetic acid
- 5-Bromoindole-3-acetic acid
- (5-Bromo-1H-indol-3-yl)-acetic acid
- DTXSID90193455
- SY058553
- 2-(5-bromo-1H-indol-3-yl)acetic acid;(5-Bromo-1H-indol-3-yl)-aceticacid
- 40432-84-6
- WTFGHMZUJMRWBK-UHFFFAOYSA-N
- (5-bromo-1H-indol-3-yl)acetic acid
- UNII-JC6F5DNA2X
- EN300-49939
- 5-Bromo-3-indoleacetic acid
- CHEMBL82440
- AM20060618
- 1h-indole-3-acetic acid, 5-bromo-
- B-8550
- CS-W008295
- BCP27605
- Q27453243
- NSC88145
- BDBM50201889
- SCHEMBL1519655
- 5-BR-IAA
- ethyl-2-chlorophenylacetate
- AC-9216
- 2SX
- NS00030785
- JC6F5DNA2X
- FT-0620161
- 2-(5-bromo-1H-indol-3-yl)-acetic acid
- MFCD00005637
- 4ojq
- A6764
- 5-Bromoindole-3-acetic acid, 97%
- AKOS005259035
- DS-12031
- NSC-88145
- 5-Bromoindole-3-aceticacid
- EINECS 254-917-8
- FT-0600594
- NSC 88145
- Z596250880
- STL560137
- BBL037028
- DB-005373
- 5-Bromoindole-3-acetic Acid
-
- MDL： MFCD00005637
- Inchi： 1S/C10H8BrNO2/c11-7-1-2-9-8(4-7)6(5-12-9)3-10(13)14/h1-2,4-5,12H,3H2,(H,13,14)
- InChI Key： WTFGHMZUJMRWBK-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C(CC(=O)O)=CN2
Computed Properties
- Exact Mass: 252.97400
- Monoisotopic Mass: 252.973841
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 53.1
Experimental Properties
- Color/Form: Yellow to Brown Solid
- Density: 1.6254 (rough estimate)
- Melting Point: 143-145 °C (lit.)
- Boiling Point: 465.9℃ at 760 mmHg
- Flash Point: 235.6°C
- Refractive Index: 1.6320 (estimate)
- PSA: 53.09000
- LogP: 2.55750
- Solubility: Not determined
- Sensitiveness: Sensitive to light
5-Bromoindole-3-acetic Acid Security Information
- Signal Word：Warning
- Hazard Statement： H315;H319;H335
- Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S24/25
-
Hazardous Material Identification：
- Storage Condition：Room temperature
- Safety Term：S22;S24/25
- Risk Phrases：R20/21/22; R36/37/38
5-Bromoindole-3-acetic Acid Customs Data
- HS CODE：29339990
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Bromoindole-3-acetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 040963-1g |
5-Bromo-1H-indol-3-yl)-acetic acid |
40432-84-6 | 97% | 1g |
￡24.00 | 2022-03-01 | |
| Fluorochem | 040963-5g |
5-Bromo-1H-indol-3-yl)-acetic acid |
40432-84-6 | 97% | 5g |
￡71.00 | 2022-03-01 | |
| Fluorochem | 040963-10g |
5-Bromo-1H-indol-3-yl)-acetic acid |
40432-84-6 | 97% | 10g |
￡127.00 | 2022-03-01 | |
| Fluorochem | 040963-25g |
5-Bromo-1H-indol-3-yl)-acetic acid |
40432-84-6 | 97% | 25g |
￡304.00 | 2022-03-01 | |
| AstaTech | 56006-1/G |
(5-BROMO-1H-INDOL-3-YL)-ACETIC ACID |
40432-84-6 | 97% | 1/G |
$81 | 2022-06-02 | |
| AstaTech | 56006-5/G |
(5-BROMO-1H-INDOL-3-YL)-ACETIC ACID |
40432-84-6 | 97% | 5/G |
$204 | 2022-06-02 | |
| AstaTech | 56006-25/G |
(5-BROMO-1H-INDOL-3-YL)-ACETIC ACID |
40432-84-6 | 97% | 25/G |
$408 | 2022-06-02 | |
| Ambeed | A256315-1g |
2-(5-Bromo-1H-indol-3-yl)acetic acid |
40432-84-6 | 95% | 1g |
$22.0 | 2025-04-19 | |
| Ambeed | A256315-5g |
2-(5-Bromo-1H-indol-3-yl)acetic acid |
40432-84-6 | 95% | 5g |
$52.0 | 2025-04-19 | |
| Ambeed | A256315-25g |
2-(5-Bromo-1H-indol-3-yl)acetic acid |
40432-84-6 | 95% | 25g |
$246.0 | 2025-04-19 |
5-Bromoindole-3-acetic Acid Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives
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